Isopropyl 2-chloro-4,5-difluorobenzoate

• Molecular Formula: C10H9ClF2O2
• Molecular Weight: 234.62 g/mol
• IUPAC Name: propan-2-yl 2-chloro-4,5-difluorobenzoate
• InChI: InChI=1S/C10H9ClF2O2/c1-5(2)15-10(14)6-3-8(12)9(13)4-7(6)11/h3-5H,1-2H3
• InChI Key: VJMSWEKYJGDXTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC(=C(C=C1Cl)F)F

Description

Isopropyl 2-chloro-4,5-difluorobenzoate is a useful research compound. Its molecular formula is C10H9ClF2O2 and its molecular weight is 234.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 1 l glass reactor equipped with a condenser, 251.0 g (1 mol) of isopropyl 2,4-dichloro-5-fluorobenzoate, 87 g (1.5 mol) of spray-dried potassium fluoride, 25.1 g of tetramethyl ammonium chloride and 500 g of sulforane were charged and reacted at 150° C. for 9 hours under vigorous stirring. After cooling, the inorganic salt was removed by filtration, and the filtrate was distilled under reduced pressure to obtain 199.8 g (yield: 85.2%) of isopropyl 2-chloro-4,5-difluorobenzoate. This compound was analyzed, and the results are as follows.